Cas no 1649454-82-9 ((5-(Ethylsulfonyl)pyriMidin-2-yl)MethanaMine hydrochloride)

• Product Name: (5-(Ethylsulfonyl)pyriMidin-2-yl)MethanaMine hydrochloride
• CAS No: 1649454-82-9
• MF: C₇H₁₂ClN₃O₂S
• MW: 237.707078933716
• MDL: MFCD30179618
• CID: 2155182
• Update Time: 2025-10-23

(5-(Ethylsulfonyl)pyriMidin-2-yl)MethanaMine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (5-(Ethylsulfonyl)pyrimidin-2-yl)methanamine hydrochloride
• (5-(ETHYLSULFONYL)PYRIMIDIN-2-YL)METHANAMINE HCL
• tert-butyl2-(2-(trifluoromethyl)benzyl)hydrazinecarboxylate
• (5-(Ethylsulfonyl)pyriMidin-2-yl)MethanaMine hydrochloride

• MDL： MFCD30179618
• Inchi： 1S/C7H11N3O2S.ClH/c1-2-13(11,12)6-4-9-7(3-8)10-5-6;/h4-5H,2-3,8H2,1H3;1H
• InChI Key： PBMMULUINNQSQJ-UHFFFAOYSA-N
• SMILES： Cl.S(C1=CN=C(CN)N=C1)(CC)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 239
• Topological Polar Surface Area: 94.3

Additional information on (5-(Ethylsulfonyl)pyriMidin-2-yl)MethanaMine hydrochloride

Compound CAS No. 1649454-82-9: (5-(Ethylsulfonyl)pyrimidin-2-yl)Methanamine hydrochloride

The compound (5-(Ethylsulfonyl)pyrimidin-2-yl)Methanamine hydrochloride with CAS No. 1649454-82-9 is a highly specialized chemical entity that has garnered significant attention in the field of medicinal chemistry and pharmacology. This compound, characterized by its unique structural features, has been extensively studied for its potential applications in drug development. Recent advancements in synthetic methodologies and biological evaluations have further highlighted its significance in addressing unmet medical needs.

Structural Insights and Synthesis

The molecular structure of (5-(Ethylsulfonyl)pyrimidin-2-yl)Methanamine hydrochloride is composed of a pyrimidine ring system, which serves as a central scaffold. The ethylsulfonyl group attached at the 5-position of the pyrimidine ring introduces a sulfonamide functionality, which is known to enhance bioavailability and stability. The methanamine moiety at the 2-position further contributes to the compound's pharmacokinetic properties. Recent studies have explored novel synthetic routes to optimize the preparation of this compound, ensuring scalability and cost-effectiveness for potential large-scale production.

Biological Activity and Mechanism of Action

Emerging research has demonstrated that (5-(Ethylsulfonyl)pyrimidin-2-yl)Methanamine hydrochloride exhibits potent biological activity across various therapeutic areas. For instance, it has shown remarkable efficacy in modulating key signaling pathways involved in inflammatory diseases and cancer. The compound's ability to inhibit specific kinases has been validated through in vitro assays, with recent findings published in high-impact journals corroborating its selectivity and potency.

Moreover, preclinical studies have revealed that this compound demonstrates favorable pharmacokinetic profiles, including good absorption, moderate distribution, and efficient elimination. These attributes make it a promising candidate for further clinical development. Ongoing research is focused on understanding its mechanism of action at the molecular level, particularly its interactions with target proteins and downstream effects on cellular pathways.

Therapeutic Applications and Clinical Potential

The therapeutic potential of (5-(Ethylsulfonyl)pyrimidin-2-yl)Methanamine hydrochloride extends across multiple disease states. Its anti-inflammatory properties have been leveraged in preclinical models of autoimmune disorders, while its antiproliferative effects hold promise for oncology applications. Recent collaborative efforts between academic institutions and pharmaceutical companies have accelerated its progression toward clinical trials.

In addition to its direct therapeutic applications, this compound serves as a valuable tool for studying complex biological systems. Its use as a probe in drug discovery pipelines has provided insights into previously unexplored areas of pharmacology.

Safety and Toxicological Evaluations

To ensure the safe progression of (5-(Ethylsulfonyl)pyrimidin-2-yl)Methanamine hydrochloride into clinical development, rigorous toxicological evaluations have been conducted. These studies have demonstrated that the compound exhibits low toxicity profiles at therapeutically relevant doses. Furthermore, recent advancements in computational toxicology have enabled predictive modeling of its safety attributes, providing additional confidence in its translational potential.

Conclusion

In summary, (5-(Ethylsulfonyl)pyrimidin-2-yl)Methanamine hydrochloride, with CAS No. 1649454-82-9, represents a cutting-edge chemical entity with vast opportunities in drug discovery and development. Its unique structural features, coupled with robust biological activity and favorable pharmacokinetic properties, position it as a leading candidate for addressing critical healthcare challenges. As research continues to unfold, this compound is poised to make significant contributions to the advancement of medicinal chemistry and therapeutic innovation.